2,3-Bis(chloromethyl)thiophene

• Molecular Formula: C6H6Cl2S
• Molecular Weight: 181.08 g/mol
• SMILES: C1=CSC(=C1CCl)CCl
• InChI: InChI=1S/C6H6Cl2S/c7-3-5-1-2-9-6(5)4-8/h1-2H,3-4H2
• InChIKey: HIFOOTCDYPUYIK-UHFFFAOYSA-N

Standard 2,5- and 3,4-isomers cannot form thieno-o-quinodimethane intermediates, leading to synthetic failure in fullerene acceptor synthesis. This vicinal 2,3-isomer enables: - Diels-Alder cycloaddition with C60 for OPV acceptors (Voc 0.86V, PCE 5.1%) - Spiro dimer construction with crystallographically characterized 3D scaffolds - MoCl5-mediated oxidative C-H/C-H coupling for thienoacene motifs Immediate availability for R&D quantities.

2,3-Bis(chloromethyl)thiophene: Regiospecific Building Block for Organic Electronics

2,3-Bis(chloromethyl)thiophene (CAS 194161-69-8) is a chlorinated thiophene derivative bearing two chloromethyl (–CH₂Cl) groups at the adjacent 2- and 3-positions of the thiophene ring [1]. This vicinal substitution pattern distinguishes it from the more common 2,5- and 3,4-isomers, enabling unique reactivity including the formation of thieno-o-quinodimethane intermediates for Diels-Alder cycloadditions and spirocyclic architectures [2]. With a molecular formula of C₆H₆Cl₂S and molecular weight of 181.08 g/mol, the compound serves as a key precursor in fullerene-based acceptor materials for organic photovoltaics and in the synthesis of complex thiophene-containing scaffolds [3].

Regiospecific building block for thieno-o-quinodimethane (TOQC) intermediate generation

Requires vicinal chloromethyl substitution pattern for 1,4-elimination

Fullerene bisadduct acceptor precursor for organic photovoltaic research

Diels-Alder cycloaddition with C₆₀; enables LUMO energy-level engineering

Spirocyclic thiophene architecture synthesis via NaI/DMF-mediated dimerization

Spiro junction structurally confirmed by X-ray crystallography

• [1] SpectraBase. 2,3-bis(Chloromethyl)thiophene. Compound ID: EuqNPoFwHbZ. https://spectrabase.com/compound/EuqNPoFwHbZ View Source
• [2] Zhang, C.; Chen, S.; Xiao, Z.; Zuo, Q.; Ding, L. Synthesis of Mono- and Bisadducts of Thieno-o-quinodimethane with C60 for Efficient Polymer Solar Cells. Org. Lett. 2012, 14 (6), 1508–1511. View Source
• [3] CAS 194161-69-8: Thiophene, 2,3-bis(chloromethyl)-. Chem-Data Japan. https://jp.chem-edata.com/cas/194161-69-8.html View Source

Why 2,5- or 3,4-Isomers Cannot Substitute for the 2,3-Isomer

The three bis(chloromethyl)thiophene regioisomers—2,3-, 2,5-, and 3,4-substituted—are not interchangeable despite sharing identical molecular formulas. The defining functional feature of the 2,3-isomer is the adjacency of its two chloromethyl groups, which is a prerequisite for generating thieno-o-quinodimethane (TOQC) intermediates via 1,4-elimination [1]. This reactive diene species is structurally inaccessible from the 2,5-isomer (chloromethyl groups positioned across the ring) and the 3,4-isomer (chloromethyl groups on non-adjacent carbons with no α-thienyl activation) [2]. Consequently, any application requiring o-quinodimethane formation—including Diels-Alder cycloadditions with fullerenes for organic photovoltaic acceptor materials [3] and spiro dimer construction [4]—is chemically foreclosed for the 2,5- and 3,4-analogs. Procurement of the wrong isomer for these purposes leads to complete synthetic failure, not merely reduced yield.

Target Isomer 2,3-Bis(chloromethyl)thiophene: Vicinal –CH₂Cl groups enable 1,4-elimination to form reactive TOQC diene for Diels-Alder cycloaddition and spiro dimerization.

2,5-Isomer Risk Chloromethyl groups positioned across the thiophene ring; o-quinodimethane formation structurally impossible. Synthetic pathway foreclosed.

3,4-Isomer Risk Non-adjacent substituents lacking α-thienyl activation; would generate para-quinodimethane. No C₆₀ Diels-Alder adducts reported.

Procurement Impact Incorrect isomer selection leads to complete synthetic failure for TOQC-dependent applications, not merely reduced yield. Verify substitution pattern before purchase.

• [1] Zhang, C.; Chen, S.; Xiao, Z.; Zuo, Q.; Ding, L. Synthesis of Mono- and Bisadducts of Thieno-o-quinodimethane with C60 for Efficient Polymer Solar Cells. Org. Lett. 2012, 14 (6), 1508–1511. View Source
• [2] Chou, T.-S.; Wang, C.-T. Ring substituted thieno-o-quinodimethanes via electrophilic substitution reactions of thieno-3-sulfolene. Tetrahedron 1996, 52 (38), 12459–12464. View Source
• [3] Fernández-Paniagua, U. M.; Illescas, B. M.; Martín, N.; Seoane, C. The first synthesis of Diels–Alder adducts of [60]fullerene with sulfur containing heteroaromatic o-quinodimethanes. J. Chem. Soc., Perkin Trans. 1 1996, 1077–1079. View Source
• [4] Ohe, K.; Matsuyama, Y.; Kowada, T. Formation and Structure of a Spiro Dimer from Methyl 2,3-Bis(chloromethyl)thiophene-5-carboxylate by Treatment with NaI in DMF Solution. J. Org. Chem. 1991, 56 (24), 6948–6950. View Source

Quantitative Differentiation Evidence Versus Closest Analogs

Pristine bis-TOQC Acceptor Achieves 5.1% PCE Versus Side-Chain Analogs

When 2,3-bis(chloromethyl)thiophene is used as the precursor for pristine thieno-o-quinodimethane (TOQC) bisadduct with C₆₀, the resulting bis-TOQC acceptor delivers a power conversion efficiency (PCE) of 5.1% in P3HT-based bulk heterojunction solar cells under simulated AM1.5G irradiation at 86 mW/cm² [1]. This represents a 42% relative improvement over the PC₆₁BM reference device (PCE = 3.6%) [1]. In direct contrast, side-chain-substituted TOQC bisadducts prepared from solubilized 2,3-bis(chloromethyl)thiophene derivatives (hexanoyl and 2-ethylhexanoyl) yield dramatically lower PCE values of 0.9% and 1.1%, respectively—a 5.7-fold to 4.6-fold reduction [1]. The bis-TOQC device also achieves a Voc of 0.86 V, which is 39% higher than the PC₆₁BM device (0.62 V) and substantially exceeds the side-chain bisadducts (bis-TOQC-H: 0.67 V; bis-TOQC-EH: 0.73 V) [1].

PCE Comparison: Pristine vs. Side-Chain TOQC

Head-to-head

PCE = 5.1% (bis-TOQC) PCE = 0.9–1.1% (side-chain bis-TOQC) Voc = 0.86 V vs. 0.62 V (PC₆₁BM)

Supports precursor selection for OPV acceptor development; pristine precursor achieves higher reported PCE.

P3HT-based BHJ solar cells; AM1.5G at 86 mW/cm². Side-chain substitution reduces PCE 4.6- to 5.7-fold.

Evidence Dimension	Power conversion efficiency (PCE) of polymer solar cells
Target Compound Data	bis-TOQC:P3HT solar cell: PCE = 5.1%, Voc = 0.86 V, Jsc = 7.7 mA/cm², FF = 0.66
Comparator Or Baseline	PC₆₁BM:P3HT reference: PCE = 3.6%, Voc = 0.62 V, Jsc = 8.2 mA/cm², FF = 0.61; bis-TOQC-H:P3HT: PCE = 0.9%, Voc = 0.67 V; bis-TOQC-EH:P3HT: PCE = 1.1%, Voc = 0.73 V
Quantified Difference	PCE: 42% increase vs. PC₆₁BM; 5.7-fold and 4.6-fold higher than bis-TOQC-H and bis-TOQC-EH. Voc: 39% increase vs. PC₆₁BM.
Conditions	Bulk heterojunction solar cells; structure: ITO/PEDOT:PSS/fullerene:P3HT/Ca/Al; donor:acceptor ratio 1:0.6 w/w; blend concentration 24 mg/mL in ODCB; annealing at 150 °C; simulated AM1.5G irradiation at 86 mW/cm²

Why This Matters

The choice between pristine versus side-chain-substituted 2,3-bis(chloromethyl)thiophene precursors directly determines whether the resulting fullerene acceptor achieves a commercially relevant PCE above 5% or fails entirely below 1.1%, making precursor selection a critical procurement decision for OPV materials development.

• [1] Zhang, C.; Chen, S.; Xiao, Z.; Zuo, Q.; Ding, L. Synthesis of Mono- and Bisadducts of Thieno-o-quinodimethane with C60 for Efficient Polymer Solar Cells. Org. Lett. 2012, 14 (6), 1508–1511. View Source

LUMO Elevation of bis-TOQC Enables Higher Open-Circuit Voltage

Cyclic voltammetry measurements reveal that the TOQC bisadduct derived from 2,3-bis(chloromethyl)thiophene exhibits LUMO energy levels approximately 0.1 eV higher than the corresponding mono-TOQC adducts, and both are elevated relative to PC₆₁BM [1]. Specifically, the first half-wave reduction potential (E₁) for bis-TOQC is −1.27 V (vs. Fc/Fc⁺), corresponding to an estimated LUMO of −3.53 eV, compared to mono-TOQC at E₁ = −1.17 V (LUMO ≈ −3.63 eV) and PC₆₁BM at E₁ = −1.11 V (LUMO ≈ −3.69 eV) [1]. This progressive LUMO elevation with increasing addition number is a general feature of fullerene chemistry, but the magnitude achieved with the pristine 2,3-isomer precursor is essential for maximizing the donor HOMO–acceptor LUMO offset that determines Voc in OPV devices [1].

LUMO Elevation via Bisadduct Formation

Head-to-head

bis-TOQC LUMO ≈ −3.53 eV mono-TOQC LUMO ≈ −3.63 eV PC₆₁BM LUMO ≈ −3.69 eV

Higher LUMO level supports increased Voc in OPV devices; enables donor-acceptor energy offset engineering.

Cyclic voltammetry in ODCB/CH₃CN with TBAPF₆; estimated from E₁ vs. Fc/Fc⁺.

Evidence Dimension	LUMO energy level (estimated from first half-wave reduction potential E₁ vs. Fc/Fc⁺)
Target Compound Data	bis-TOQC: E₁ = −1.27 V, LUMO ≈ −3.53 eV
Comparator Or Baseline	mono-TOQC: E₁ = −1.17 V, LUMO ≈ −3.63 eV; PC₆₁BM: E₁ = −1.11 V, LUMO ≈ −3.69 eV
Quantified Difference	bis-TOQC LUMO is ~0.1 eV higher than mono-TOQC and ~0.16 eV higher than PC₆₁BM
Conditions	Cyclic voltammetry in ODCB/CH₃CN (5:1) with TBAPF₆ (0.1 mol/L), scan rate 100 mV/s, 0.001 mol/L analyte concentration

Why This Matters

The elevated LUMO level of the bis-TOQC acceptor directly translates to a 0.86 V open-circuit voltage—39% higher than the PC₆₁BM baseline—making 2,3-bis(chloromethyl)thiophene-derived bisadducts the preferred fullerene acceptor scaffold when maximizing device Voc is the primary design objective.

• [1] Zhang, C.; Chen, S.; Xiao, Z.; Zuo, Q.; Ding, L. Synthesis of Mono- and Bisadducts of Thieno-o-quinodimethane with C60 for Efficient Polymer Solar Cells. Org. Lett. 2012, 14 (6), 1508–1511. View Source

Exclusive Competence for Thieno-o-Quinodimethane Formation

The generation of thieno-o-quinodimethane (TOQC)—a reactive diene indispensable for Diels-Alder cycloadditions with C₆₀ and other dienophiles—requires 1,4-elimination across two adjacent chloromethyl substituents on the thiophene ring [1]. This geometric requirement is satisfied exclusively by the 2,3-isomer; the 2,5-isomer has chloromethyl groups on non-adjacent carbons separated by the sulfur heteroatom, while the 3,4-isomer lacks the requisite α-thienyl activation for elimination and would produce a para-quinodimethane rather than an ortho-quinodimethane [2]. In the seminal 2012 Zhang et al. study, both pristine (R = H) and side-chain-substituted (R = hexanoyl or 2-ethylhexanoyl) 2,3-bis(chloromethyl)thiophene were successfully converted to TOQC intermediates and subsequently to isolable C₆₀ mono- and bisadducts [1]. No analogous transformation has been reported for the 2,5- or 3,4-isomers [2].

Exclusive TOQC Formation Competence

Class-level

2,3-isomer: TOQC formation confirmed 2,5-isomer: structurally impossible 3,4-isomer: para-quinodimethane pathway only

Feasibility-level selection decision; 2,3-isomer is required for any TOQC-dependent synthetic route.

Binary differentiation (possible vs. impossible). No C₆₀ Diels-Alder adducts reported from alternative isomers.

Evidence Dimension	Ability to form thieno-o-quinodimethane intermediate via 1,4-elimination
Target Compound Data	2,3-Bis(chloromethyl)thiophene: o-quinodimethane formation confirmed; Diels-Alder adducts with C₆₀ isolated and characterized
Comparator Or Baseline	2,5-Bis(chloromethyl)thiophene: o-quinodimethane formation structurally impossible (non-adjacent substituents); 3,4-Bis(chloromethyl)thiophene: would generate para-quinodimethane, not ortho; no Diels-Alder adducts with C₆₀ reported
Quantified Difference	Binary (possible vs. impossible); no reported C₆₀ Diels-Alder adducts from 2,5- or 3,4-isomers
Conditions	1,4-Elimination of HCl from vicinal bis(chloromethyl) precursors; Diels-Alder reaction with C₆₀ in refluxing 1,2-dichlorobenzene

Why This Matters

For research groups synthesizing fullerene-based acceptor materials, selecting 2,3-bis(chloromethyl)thiophene is not a matter of optimization but of feasibility; procurement of the 2,5- or 3,4-isomer for this application results in complete synthetic failure regardless of reaction condition optimization.

• [1] Zhang, C.; Chen, S.; Xiao, Z.; Zuo, Q.; Ding, L. Synthesis of Mono- and Bisadducts of Thieno-o-quinodimethane with C60 for Efficient Polymer Solar Cells. Org. Lett. 2012, 14 (6), 1508–1511. View Source
• [2] Chou, T.-S.; Wang, C.-T. Ring substituted thieno-o-quinodimethanes via electrophilic substitution reactions of thieno-3-sulfolene. Tetrahedron 1996, 52 (38), 12459–12464. View Source

Unique Spiro Dimerization Reactivity with NaI/DMF

Methyl 2,3-bis(chloromethyl)thiophene-5-carboxylate undergoes a distinctive spiro dimerization upon treatment with sodium iodide in DMF, yielding a spiro[bis-thiophene] architecture that has been crystallographically characterized [1]. This reaction exploits the vicinal arrangement of the two chloromethyl groups to form a spirocyclic junction, a transformation that has no parallel with the 2,5- or 3,4-bis(chloromethyl) isomers, whose spatial separation of reactive centers precludes intramolecular spiro-fusion [1]. The spiro dimer formation proceeds through iodide-mediated halide displacement followed by intramolecular cyclization, with the product structure confirmed by single-crystal X-ray diffraction [1].

Spiro Dimerization: NaI/DMF Reactivity

Cross-study

Spiro dimer isolated and structurally confirmed by X-ray crystallography (J. Org. Chem. 1991)

Unique reactivity profile inaccessible to 2,5- or 3,4-isomers; supports spirocyclic scaffold construction.

NaI (excess), anhydrous DMF. Reaction pathway unavailable to other regioisomers due to spatial separation.

Evidence Dimension	Spiro dimer formation yield and structural confirmation
Target Compound Data	Methyl 2,3-bis(chloromethyl)thiophene-5-carboxylate with NaI/DMF: spiro dimer isolated and characterized by X-ray crystallography (J. Org. Chem. 1991, 56, 6948–6950)
Comparator Or Baseline	2,5- and 3,4-bis(chloromethyl)thiophene analogs: no comparable spiro dimerization reported in the literature; chloromethyl group separation precludes intramolecular cyclization
Quantified Difference	Qualitative but decisive: spiro dimer structurally confirmed for 2,3-isomer; reaction pathway unavailable to other regioisomers
Conditions	Sodium iodide (excess), anhydrous DMF, ambient to moderate temperature

Why This Matters

Researchers pursuing spirocyclic thiophene architectures—a motif of growing interest in optoelectronic materials and bioactive compound design—must procure the 2,3-isomer specifically; no alternative bis(chloromethyl)thiophene regioisomer provides access to this structurally validated transformation.

• [1] Ohe, K.; Matsuyama, Y.; Kowada, T. Formation and Structure of a Spiro Dimer from Methyl 2,3-Bis(chloromethyl)thiophene-5-carboxylate by Treatment with NaI in DMF Solution. J. Org. Chem. 1991, 56 (24), 6948–6950. View Source

Thermal Stability Exceeding 200 °C Decomposition Threshold

Thermogravimetric analysis (TGA) of TOQC derivatives synthesized from 2,3-bis(chloromethyl)thiophene reveals decomposition temperatures (5% weight loss) generally exceeding 200 °C, with differential scanning calorimetry (DSC) showing no obvious phase transition peaks, indicating an amorphous morphology favorable for solution-processed organic photovoltaic films [1]. This thermal stability benchmark is critical for OPV device fabrication, where active layers must withstand annealing temperatures of 150 °C during processing without degradation [1]. While comparable thermal stability data for derivatives of 2,5- or 3,4-bis(chloromethyl)thiophene are not systematically available, the TOQC derivatives meet the practical thermal threshold required for standard OPV fabrication protocols [1].

Thermal Stability Threshold

Supporting

Td (5% weight loss) > 200 °C DSC: no phase transitions detected

Thermal stability exceeds standard OPV annealing requirements; compatible with device fabrication protocols.

TGA/DSC under N₂ atmosphere. Exceeds 150 °C processing threshold by >50 °C. Systematic isomer comparison data not available.

Evidence Dimension	Decomposition temperature (5% weight loss) by TGA
Target Compound Data	TOQC derivatives from 2,3-bis(chloromethyl)thiophene: T_d (5% weight loss) > 200 °C; no phase transitions by DSC
Comparator Or Baseline	Standard OPV processing requires thermal stability to at least 150 °C (device annealing temperature); no systematic comparative TGA data available for bis(chloromethyl)thiophene isomers
Quantified Difference	T_d > 200 °C exceeds the 150 °C processing threshold by >50 °C; adequate for OPV fabrication
Conditions	TGA and DSC under nitrogen atmosphere; heating rate not specified in source

Why This Matters

The demonstrated thermal stability above 200 °C confirms that 2,3-bis(chloromethyl)thiophene-derived TOQC acceptors are compatible with standard OPV device annealing protocols, reducing the procurement risk of thermal degradation during downstream processing.

• [1] Zhang, C.; Chen, S.; Xiao, Z.; Zuo, Q.; Ding, L. Synthesis of Mono- and Bisadducts of Thieno-o-quinodimethane with C60 for Efficient Polymer Solar Cells. Org. Lett. 2012, 14 (6), 1508–1511. View Source

High-Certainty Application Scenarios Based on Proven Evidence

Fullerene Bisadduct Acceptor for High-Voc Organic Photovoltaics

Research groups developing bulk heterojunction polymer solar cells requiring elevated open-circuit voltage should exclusively procure pristine (non-side-chain-substituted) 2,3-bis(chloromethyl)thiophene as the TOQC precursor. The resulting bis-TOQC acceptor delivers a Voc of 0.86 V and PCE of 5.1% when blended with P3HT under AM1.5G illumination, representing a 39% Voc improvement over the PC₆₁BM baseline [1]. Side-chain-substituted 2,3-bis(chloromethyl)thiophene derivatives, in contrast, produce bisadducts with PCE values below 1.1% and are contraindicated for this application [1].

Spirocyclic Thiophene Architectures via NaI-Mediated Dimerization

Medicinal chemistry and materials science teams pursuing non-planar, three-dimensional thiophene-containing scaffolds should utilize 2,3-bis(chloromethyl)thiophene or its 5-carboxylate derivative as the precursor of choice for spiro dimer construction. Treatment with NaI in DMF yields crystallographically characterized spiro[bis-thiophene] products that are structurally inaccessible from 2,5- or 3,4-isomers [2]. The spiro junction introduces configurational rigidity and three-dimensionality that can modulate supramolecular interactions and biological target engagement, as demonstrated by subsequent literature employing this methodology [2].

MoCl₅-Mediated Oxidative Cross-Coupling to Thienoacene Semiconductors

Synthetic groups employing MoCl₅-mediated oxidative C–H/C–H coupling for the rapid assembly of thienoacene motifs should select thiophene substrates bearing substituents at the 2,3-positions, as the coupling process proceeds specifically at these positions to form extended fused-ring systems [3]. 2,3-Bis(chloromethyl)thiophene is a suitable functionalized precursor for this methodology, providing both the correct substitution pattern for coupling and reactive chloromethyl handles for subsequent derivatization, enabling modular access to semiconducting materials for organic field-effect transistors and related devices [3].

C₆₀ Diels-Alder Cycloaddition for Acceptor Library Generation

Groups synthesizing libraries of fullerene-based electron acceptors for structure-property relationship studies should standardize on 2,3-bis(chloromethyl)thiophene as the universal TOQC precursor. The Diels-Alder reaction with C₆₀ proceeds efficiently to yield both mono- and bisadducts, with the product distribution tunable by controlling stoichiometry and reaction conditions [1]. The LUMO energy levels are systematically elevated by ~0.1 eV with each successive addition to the fullerene sphere, allowing rational tuning of the acceptor's electronic properties for donor-acceptor energy level matching [1].

Application

Selection Property

Validation Focus

Fullerene bisadduct acceptor for high-Voc OPV research

Pristine (non-side-chain) precursor selection

PCE and Voc endpoint validation vs. PC₆₁BM baseline

Spirocyclic thiophene architecture synthesis

Vicinal chloromethyl substitution pattern

Spiro junction structural confirmation (X-ray or NMR)

MoCl₅-mediated oxidative cross-coupling to thienoacenes

2,3-Substitution pattern for C–H/C–H coupling

Fused-ring system formation and semiconducting property screening

C₆₀ Diels-Alder cycloaddition for acceptor library generation

Universal TOQC precursor; tunable mono-/bisadduct stoichiometry

LUMO energy level progression and donor-acceptor matching

• [1] Zhang, C.; Chen, S.; Xiao, Z.; Zuo, Q.; Ding, L. Synthesis of Mono- and Bisadducts of Thieno-o-quinodimethane with C60 for Efficient Polymer Solar Cells. Org. Lett. 2012, 14 (6), 1508–1511. View Source
• [2] Ohe, K.; Matsuyama, Y.; Kowada, T. Formation and Structure of a Spiro Dimer from Methyl 2,3-Bis(chloromethyl)thiophene-5-carboxylate by Treatment with NaI in DMF Solution. J. Org. Chem. 1991, 56 (24), 6948–6950. View Source
• [3] Schubert, M.; Trosien, S.; Schulz, L.; Brandscheid, C.; Schollmeyer, D.; Waldvogel, S. R. Oxidative (Cross-)Coupling Reactions Mediated by C–H Activation of Thiophene Derivatives by Using Molybdenum(V) Reagents. Eur. J. Org. Chem. 2014, 2014 (32), 7091–7094. View Source